Cas no 115-77-5 (Pentaerythritol)

• Product Name: Pentaerythritol
• CAS No: 115-77-5
• MF: C₅H₁₂O₄
• MW: 136.146382331848
• MDL: MFCD00004692
• CID: 35809
• PubChem ID: 8285
• Update Time: 2026-03-06

Pentaerythritol Chemical and Physical Properties

Names and Identifiers

• Pentaerythritol
• 2,2-bis(hydroxymethyl)-1,3-Propanediol
• Hercules P 6
• Monopentaerythritol
• PE 200
• Pentaertyhritol
• PETP
• Tetrakis(hydroxymethyl)methane
• Tetramethylolmethane
• THME
• 2,2-Bis(hydroxymethyl)propane-1,3-diol
• RCS-4
• 2,2-Bis-hydroxyMethyl-1,3-propanediol
• MetabAuxil
• Penetek
• Pentek
• PE-T
• PE-M
• PE-C-N
• Maxinutril
• pe200
• Pentaerythrotol
• Monopentek
• Pentaerythrite
• Auxinutril
• Metab-Auxil
• Hercules P6
• Tetrahydroxymethylmethane
• Methane tetramethylol
• 1,3-Propanediol, 2,2-bis(hydroxymethyl)-
• Pentaerythritol, 98%
• 1,1,1-Tris(hydroxymethyl)ethanol
• A

• MDL： MFCD00004692
• Inchi： 1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2
• InChI Key： WXZMFSXDPGVJKK-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CO
• BRN： 1679274

Computed Properties

• Exact Mass: 136.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 51.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: White powdery crystal, flammable, easy to be esterified by general organic esters, and no reaction with dilute caustic soda solution
• Density: 1.396
• Melting Point: 253-258 °C (lit.)
• Boiling Point: 276 °C/30 mmHg(lit.)
• Flash Point: Fahrenheit: >302 ° f
  Celsius: >150 ° c
  
• Refractive Index: 1.548
• PH: 3.5-4.5 (100g/l, H2O, 35℃)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: 1 g/18 mL (15 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, acid chlorides, acid anhydrides. Combustible.
• PSA: 80.92000
• LogP: -2.05800
• Merck: 14,7111
• Vapor Pressure: <1 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in benzene \ carbon tetrachloride \ ether \ petroleum ether, etc

Pentaerythritol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R33: risk of cumulative effect.
• Safety Instruction： S24/25
• RTECS：RZ2490000
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Pentaerythritol

Introduction to Pentaerythritol (CAS No: 115-77-5)

Pentaerythritol, chemically known as 2,3,4,5-tetrahydroxymethyl cyclohexanone, is a multifunctional polyol with the molecular formula C₅H₁₂O₄. This compound is widely recognized for its versatility in chemical synthesis, pharmaceutical applications, and industrial processes. With a CAS No: 115-77-5, it is a well-documented and extensively studied molecule in the field of organic chemistry and material science. The unique structure of Pentaerythritol features four hydroxyl groups attached to a cyclohexane ring, making it a valuable intermediate in the production of various derivatives and polymers.

The significance of Pentaerythritol in modern chemistry cannot be overstated. Its applications span across multiple industries, including pharmaceuticals, coatings, adhesives, and resins. The compound's ability to act as a crosslinking agent and its role in synthesizing complex molecules have made it indispensable in both academic research and industrial manufacturing. Recent advancements in synthetic methodologies have further highlighted the importance of Pentaerythritol as a building block for novel materials and functional compounds.

In the pharmaceutical sector, Pentaerythritol has garnered attention for its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its structural properties allow for the facile introduction of various functional groups, enabling the development of drugs with enhanced bioavailability and therapeutic efficacy. For instance, researchers have explored its use in creating chiral compounds, which are crucial for developing enantiomerically pure pharmaceuticals. The ability to modify Pentaerythritol derivatives has opened new avenues for drug discovery and development.

One of the most intriguing aspects of Pentaerythritol is its role in polymer chemistry. The hydroxyl groups on its cyclic structure make it an excellent candidate for forming polymers through condensation reactions. These polymers exhibit desirable properties such as flexibility, thermal stability, and chemical resistance, making them suitable for applications in coatings and adhesives. Furthermore, recent studies have demonstrated the potential of Pentaerythritol-based polymers in sustainable materials development. By incorporating renewable resources into its synthesis, researchers aim to create eco-friendly polymers that reduce environmental impact without compromising performance.

The industrial applications of Pentaerythritol are equally diverse. In the field of coatings, it serves as a key component in producing high-performance varnishes and lacquers. Its ability to improve film-forming properties and durability has made it a preferred choice for manufacturers seeking to enhance product quality. Additionally, Pentaerythritol is utilized in the production of adhesives that require strong bonding capabilities across various substrates. Its versatility in these applications underscores its importance as an industrial chemical.

Recent research has also explored the potential of Pentaerythritol in energy storage technologies. Its redox-active properties make it a promising candidate for use in supercapacitors and batteries. By developing novel electrode materials based on Pentaerythritol derivatives, scientists aim to improve energy density and charge-discharge efficiency. These findings highlight the compound's broad utility beyond traditional chemical applications.

The synthesis of Pentaerythritol itself is another area where innovation continues to thrive. Traditional methods often involve multi-step processes that can be inefficient or produce byproducts that are difficult to handle. However, advancements in catalytic systems have enabled more streamlined synthetic routes. For example, biocatalytic approaches using engineered enzymes have shown promise in achieving higher yields with reduced environmental impact. Such innovations not only improve the accessibility of Pentaerythritol but also align with global efforts toward green chemistry principles.

The future prospects of Pentaerythritol are bright, with ongoing research uncovering new possibilities for its application. As synthetic methodologies evolve and new materials science discoveries emerge, the compound's role is likely to expand further. Whether in pharmaceuticals, polymers, or energy storage, Pentaerythritol (CAS No: 115-77-5) remains a cornerstone of modern chemical innovation.